Cas no 2171573-47-8 (2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid
• CAS No: 2171573-47-8
• MF: C₁₂H₂₁NO₆S
• MW: 307.363242864609
• CID: 5154712
• PubChem ID: 132372823
• Update Time: 2025-06-09

2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid
• 2-((tert-Butoxycarbonyl)amino)-3-(1,1-dioxidotetrahydrothiophen-3-yl)propanoic acid
• 3-(1,1-dioxothiolan-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• starbld0027798
• Z2959404694
• 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid

• Inchi： 1S/C12H21NO6S/c1-12(2,3)19-11(16)13-9(10(14)15)6-8-4-5-20(17,18)7-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： DXOKNUCSHKQCCV-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(=O)O)NC(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 473
• XLogP3: 0.7
• Topological Polar Surface Area: 118

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid (CAS: 2171573-47-8)

The compound 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid (CAS: 2171573-47-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfolane moiety and tert-butoxycarbonyl (Boc) protected amino acid structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its mechanism of action and therapeutic utility.

One of the key advancements in the study of this compound is its role as a building block in peptide synthesis. Researchers have demonstrated that the Boc-protected amino acid derivative can be efficiently incorporated into peptide chains, offering enhanced stability and solubility. The sulfolane moiety, known for its polar aprotic properties, contributes to the improved pharmacokinetic profile of the resulting peptides. This has opened up new avenues for the development of peptide-based therapeutics with enhanced bioavailability and target specificity.

In addition to its applications in peptide synthesis, recent investigations have explored the compound's potential as an enzyme inhibitor. Preliminary studies indicate that 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid exhibits inhibitory activity against certain proteases and kinases, making it a candidate for the treatment of diseases such as cancer and inflammatory disorders. The unique structural features of the molecule, including the sulfolane ring, are believed to play a critical role in its binding affinity and selectivity for these enzymes.

Another area of interest is the compound's utility in drug delivery systems. The sulfolane moiety's ability to enhance solubility and permeability has been leveraged to improve the delivery of poorly soluble drugs. Recent studies have reported the successful formulation of nanoparticle-based carriers incorporating this compound, demonstrating improved drug loading capacity and controlled release profiles. These findings highlight the potential of 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid as a versatile tool in the development of advanced drug delivery platforms.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively working to address issues related to yield, purity, and cost-effectiveness. Recent publications have proposed novel synthetic routes and purification techniques, which could facilitate the broader adoption of this molecule in both academic and industrial settings.

In conclusion, the ongoing research on 2-{(tert-butoxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-3-yl)propanoic acid (CAS: 2171573-47-8) underscores its multifaceted potential in chemical biology and medicinal chemistry. From peptide synthesis to enzyme inhibition and drug delivery, this compound continues to inspire innovative applications. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, solidifying its position as a valuable asset in the field.